Cas no 4906-68-7 (AKR1C1-IN-1)

• Product Name: AKR1C1-IN-1
• CAS No: 4906-68-7
• MF: C₁₃H₉BrO₃
• MW: 293.112763166428
• CID: 334113
• PubChem ID: 268734
• Update Time: 2025-10-31

AKR1C1-IN-1 Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylicacid, 5-bromo-4-hydroxy-
• 3-bromo-2-hydroxy-5-phenylbenzoic acid
• 3-bromo-5-phenyl Salicylic Acid
• 3-Bromo-5-phenylsalicylc acid
• 3-bromo-5-phenyl-Salicylic Acid
• 5-Brom-4-hydroxy-biphenyl-3-carbonsaeure
• 5-bromo-4-hydroxy-biphenyl-3-carboxylic acid
• AC1L6KWF
• AC1Q25S5
• CHEBI:480305
• CHEMBL387536
• CTK1D8664
• NSC109116
• AKR1C1-IN-1
• SCHEMBL18319714
• 3-bromo-5-phenylsalicylic acid
• DTXSID70296397
• 5-BROMO-4-HYDROXY-(1,1'-BIPHENYL)-3-CARBOXYLIC ACID
• AKOS005151372
• 5-Bromo-4-hydroxy-[1,1'-biphenyl]-3-carboxylicacid
• LG-0054
• BDBM50219490
• HY-114009
• 5-Bromo-4-hydroxy-[1,1'-biphenyl]-3-carboxylic acid
• XVZSXNULHSIRCQ-UHFFFAOYSA-N
• 5-bromo-4-hydroxybiphenyl-3-carboxylic acid
• S0764
• 3-bromo-5-phenylsalicyclic acid
• 4906-68-7
• CS-0064859
• E76500
• NSC-109116
• DB-252391
• GLXC-15393
• 5-Bromo-4-hydroxy[1,1'-biphenyl]-3-carboxylic acid
• MFCD16495825

• Inchi： 1S/C13H9BrO3/c14-11-7-9(8-4-2-1-3-5-8)6-10(12(11)15)13(16)17/h1-7,15H,(H,16,17)
• InChI Key： XVZSXNULHSIRCQ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=O)O)C=C(C=1)C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 291.97347
• Monoisotopic Mass: 291.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53
• LogP: 3.51990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on AKR1C1-IN-1

AKR1C1-IN-1: A Comprehensive Overview

AKR1C1-IN-1 is a compound with the CAS number 4906-68-7, which has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound is classified as a alkylating agent, and its structure consists of a nitrogen mustard functional group, making it a key player in various chemical and biological studies.

The compound AKR1C1-IN-1 has been extensively studied for its role in cancer therapy. Recent research has highlighted its ability to inhibit the AKR1C1 enzyme, which is overexpressed in several types of cancers, including prostate, breast, and ovarian cancers. This inhibition has shown promise in reducing tumor growth and improving patient outcomes. The mechanism of action involves the compound's ability to alkylate DNA, leading to cell cycle arrest and apoptosis in cancer cells.

In addition to its therapeutic potential, AKR1C1-IN-1 has also been explored for its anti-inflammatory properties. Studies have demonstrated its ability to suppress the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are implicated in chronic inflammatory diseases like arthritis and inflammatory bowel disease. This dual functionality makes AKR1C1-IN-1 a versatile compound with broad applications in both oncology and immunology.

The synthesis of AKR1C1-IN-1 involves a multi-step process that includes the reaction of chloroacetaldehyde with dimethylamine, followed by purification through chromatography. The compound's stability and solubility have been optimized for various experimental conditions, ensuring its suitability for both in vitro and in vivo studies.

Recent advancements in the study of AKR1C1-IN-1 have focused on its bioavailability and toxicity profiles. Preclinical trials have shown that the compound exhibits low toxicity to normal cells, making it a safer option compared to traditional chemotherapy agents. Furthermore, its ability to cross the blood-brain barrier has opened new avenues for treating brain tumors, which are often resistant to conventional therapies.

One of the most exciting developments involving AKR1C1-IN-1 is its potential use in combination therapies. Researchers are exploring its synergistic effects with other anticancer agents, such as checkpoint inhibitors and targeted therapies. Early results indicate that combining AKR1C1-IN-1 with these agents can enhance antitumor efficacy while reducing adverse effects.

In conclusion, AKR1C1-IN-1 (CAS No. 4906-68-7) is a groundbreaking compound with immense potential in the fields of oncology and immunology. Its ability to target specific enzymes, inhibit inflammation, and exhibit low toxicity makes it a promising candidate for future therapeutic interventions. As research continues to uncover new insights into its mechanisms and applications, AKR1CIN-